3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(2,4,6-trimethylpyridin-3-yl)benzamide
• InChI: InChI=1S/C18H22N2O4/c1-10-7-11(2)19-12(3)16(10)20-18(21)13-8-14(22-4)17(24-6)15(9-13)23-5/h7-9H,1-6H3,(H,20,21)
• InChI Key: IGESZIJOCKYBGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C)C
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide, also known as TMTPB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. TMTPB is a member of the benzamide family of compounds and is known for its ability to modulate certain receptors in the brain.

Mechanism of Action

3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide is thought to act as a modulator of certain receptors in the brain, including the sigma-1 receptor and the dopamine transporter. By binding to these receptors, 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide can alter their activity and potentially affect the release and uptake of certain neurotransmitters.
Biochemical and Physiological Effects
Studies have shown that 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide can have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which could potentially be beneficial in the treatment of Parkinson's disease. Additionally, 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide has been shown to have anti-inflammatory properties, which could make it a potential treatment for conditions such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. However, one limitation is that its effects on certain receptors in the brain are not fully understood, which could make it difficult to interpret results from experiments involving 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide.

Future Directions

There are several potential future directions for research involving 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide. One area of interest is its potential as a treatment for Parkinson's disease, as it has been shown to increase dopamine release in the brain. Additionally, researchers may investigate its potential as a treatment for other neurological and psychiatric disorders, such as depression and schizophrenia. Finally, further studies may be conducted to better understand its mechanism of action and its effects on various receptors in the brain.

Synthesis Methods

3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide can be synthesized through a multi-step process that involves the reaction of 3,4,5-trimethoxybenzoyl chloride with 2,4,6-trimethyl-3-pyridinamine. The resulting product is then purified through a series of chromatography steps to obtain pure 3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide.

Scientific Research Applications

3,4,5-trimethoxy-N-(2,4,6-trimethyl-3-pyridinyl)benzamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to have an affinity for certain receptors in the brain, including the sigma-1 receptor and the dopamine transporter. This has led researchers to investigate its potential as a treatment for various neurological and psychiatric disorders.